Cas no 925906-30-5 (3-(Dodecyloxy)propane-1,2-dithiol)

• Product Name: 3-(Dodecyloxy)propane-1,2-dithiol
• CAS No: 925906-30-5
• MF: C₁₅H₃₂OS₂
• MW: 292.543982505798
• CID: 2815383
• PubChem ID: 71445388
• Update Time: 2025-04-21

3-(Dodecyloxy)propane-1,2-dithiol Chemical and Physical Properties

Names and Identifiers

• 925906-30-5
• 3-(DODECYLOXY)PROPANE-1,2-DITHIOL
• DTXSID40853936
• 3-(Dodecyloxy)propane-1,2-dithiol

• Inchi： 1S/C15H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-15(18)14-17/h15,17-18H,2-14H2,1H3
• InChI Key： QRTDQLHAZCVWOM-UHFFFAOYSA-N
• SMILES： SC(CS)COCCCCCCCCCCCC

Computed Properties

• Exact Mass: 292.18945799Da
• Monoisotopic Mass: 292.18945799Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 11.2Ų